Cas no 2092562-54-2 (1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile
• CAS No: 2092562-54-2
• MF: C₈H₆BrNO
• MW: 212.043341159821
• CID: 6239862
• PubChem ID: 131320995
• Update Time: 2025-05-25

1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile
• 2092562-54-2
• EN300-1914748

• Inchi： 1S/C8H6BrNO/c9-7-2-1-6(11-7)8(5-10)3-4-8/h1-2H,3-4H2
• InChI Key： YSXJCMYUFQSRQQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(C#N)CC2)O1

Computed Properties

• Exact Mass: 210.96328g/mol
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.9Ų

Additional information on 1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile

Professional Introduction to 1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile (CAS No. 2092562-54-2)

1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile, identified by its CAS number 2092562-54-2, is a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This molecule, featuring a cyclopropane core substituted with a 5-bromofuran moiety and a nitrile group, has garnered attention due to its versatile structural properties and potential applications in drug discovery.

The structural motif of 1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile combines the unique reactivity of the cyclopropane ring with the electron-withdrawing nature of the nitrile group, making it a valuable intermediate in organic synthesis. The presence of the 5-bromofuran substituent introduces additional functionalization possibilities, allowing for further derivatization and exploration of its pharmacological properties.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their distinctive biological activities. Cyclopropanes are known for their ability to disrupt protein-protein interactions and modulate enzyme function, making them promising candidates for therapeutic intervention. The nitrile group in 1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile further enhances its potential by providing a site for nucleophilic substitution reactions, enabling the construction of more complex molecular architectures.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The incorporation of fluorine atoms into drug molecules can significantly influence their pharmacokinetic properties, including bioavailability and metabolic stability. The 5-bromofuran moiety in this compound not only serves as a handle for further functionalization but also potentially contributes to its metabolic profile, making it an attractive scaffold for drug development.

The compound's utility extends beyond its structural features. It has been explored as a precursor in the synthesis of more complex molecules with potential therapeutic applications. For instance, researchers have utilized 1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile to develop novel inhibitors targeting specific enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in reducing inflammation and pain.

The cyclopropane ring itself is a key feature that contributes to the compound's unique properties. Its strained three-membered ring structure makes it highly reactive, allowing for facile ring-opening reactions that can be exploited in synthetic chemistry. This reactivity has been leveraged to develop novel synthetic routes to complex molecules, including those with potential pharmaceutical applications.

In addition to its synthetic utility, 1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile has been investigated for its potential role in materials science. The combination of the cyclopropane and nitrile groups provides a platform for designing materials with unique electronic and optical properties. These materials have potential applications in areas such as organic electronics and photovoltaics.

The development of new synthetic methodologies has been instrumental in advancing the use of 1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile. Recent advances in transition metal-catalyzed reactions have enabled more efficient and selective transformations of this compound, opening up new avenues for its application in drug discovery and materials science.

The future prospects of this compound are promising, with ongoing research exploring its potential applications in various fields. As our understanding of molecular interactions continues to evolve, compounds like 1-(5-bromofuran-2-yl)cyclopropane-1-carbonitrile will play an increasingly important role in the development of new drugs and advanced materials.